Cas no 929971-59-5 (3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 929971-59-5
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5049976
• Update Time: 2025-06-27

3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-[2-(5-methylfuran-2-yl)ethenyl]-1H-1,2,4-triazole-5-thiol
• Z235336649
• 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C9H9N3OS/c1-6-2-3-7(13-6)4-5-8-10-9(14)12-11-8/h2-5H,1H3,(H2,10,11,12,14)
• InChI Key： YDNYUEONBNKKRC-UHFFFAOYSA-N
• SMILES： S=C1N=C(C=CC2=CC=C(C)O2)NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 81.6

Additional information on 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione

3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione: A Novel Scaffold for Targeted Therapeutic Applications

3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione, with the CAS number 929971-59-5, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of heterocyclic thioureas, which are characterized by their structural versatility and biological activity. The incorporation of a 5-methylfuran-2-yl group into the 1,2,4-triazole-5-thione core introduces novel pharmacophore features, enabling potential interactions with diverse biological targets. Recent studies have highlighted its potential as a lead compound for the development of antiviral, anti-inflammatory, and anticancer agents.

The 1,2,4-triazole-5-thione ring system is a well-known pharmacophore in drug discovery due to its ability to modulate enzyme activity and interact with nucleic acids. The introduction of the 5-methylfuran-2-yl substituent into this scaffold further enhances its structural complexity, offering opportunities for selective targeting of specific molecular pathways. For instance, the 5-methylfuran-2-yl moiety may contribute to the compound's ability to bind to RNA or DNA, as evidenced by recent computational studies on nucleic acid interactions. These findings suggest that the compound could be a promising candidate for the development of nucleic acid-targeting therapies.

Recent advances in synthetic chemistry have enabled the efficient preparation of 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione. The synthesis typically involves the reaction of a 1,2,4-triazole-5-thione derivative with a 5-methylfuran-2-yl ethenylating agent under controlled conditions. This approach allows for the precise construction of the target molecule, which is critical for optimizing its biological activity. The synthetic route has been optimized to yield high purity and yield, making it suitable for large-scale production for pharmaceutical applications.

Experimental studies have demonstrated that 3-2-(5-methylfuran-2-yl)ethenyl-9,10-dihydro-1H-1,2,4-triazole-5-thione exhibits potent antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. Mechanistic investigations suggest that the compound may inhibit viral RNA polymerase activity by disrupting the enzyme's interaction with nucleotide substrates. This mechanism is supported by molecular docking studies, which reveal a strong binding affinity between the compound and the viral RNA polymerase active site. These findings are particularly relevant given the ongoing global efforts to develop antiviral therapies with broad-spectrum activity.

The 5-methylfuran-2-yl group in the molecule may also contribute to its anti-inflammatory properties. In vitro studies have shown that the compound can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. This effect is mediated through the modulation of NF-κB signaling pathways, which are central to the regulation of inflammatory responses. These results align with recent trends in the development of dual-action compounds that target both viral replication and host immune responses.

Recent research has also explored the potential of 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione as an anticancer agent. In vitro assays have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer models. The compound appears to target multiple oncogenic pathways, such as the PI3K/AKT and MAPK signaling cascades, which are frequently dysregulated in cancer. These findings are particularly significant given the growing need for targeted therapies with minimal toxicity to normal cells.

Structural modifications of the 1,2,4-triazole-5-thione core have also been investigated to enhance the compound's pharmacological profile. For example, the introduction of substituents on the 5-methylfuran-2-yl ring has been shown to improve solubility and metabolic stability, which are critical factors for drug development. These modifications are being explored as part of structure-activity relationship (SAR) studies aimed at optimizing the compound for clinical applications.

The biological activity of 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione is further supported by in vivo studies. Animal models have demonstrated its ability to reduce viral load and improve survival rates in infected organisms. These results are consistent with its in vitro antiviral effects and suggest that the compound may have therapeutic potential in clinical settings. However, further studies are needed to evaluate its safety and efficacy in human trials.

Overall, 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione represents a promising scaffold for the development of novel therapeutics. Its unique structural features and biological activity make it a valuable candidate for further research and drug development. As the field of medicinal chemistry continues to advance, compounds like this may play a crucial role in addressing pressing medical challenges, from viral infections to cancer.

For more information on the synthesis, biological activity, and potential applications of 3-2-(5-methylfuran-2-yl)ethenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione, further research and experimental validation are recommended. This compound's development highlights the importance of interdisciplinary approaches in drug discovery, combining synthetic chemistry, molecular biology, and computational modeling to advance therapeutic innovations.